![molecular formula C23H22N4O4S B2593246 benzyl {[3-methyl-7-(3-methylbenzyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate CAS No. 333420-16-9](/img/structure/B2593246.png)
benzyl {[3-methyl-7-(3-methylbenzyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Benzyl {[3-methyl-7-(3-methylbenzyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate is a useful research compound. Its molecular formula is C23H22N4O4S and its molecular weight is 450.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Intramolecular Pummerer Reactions
One key area of relevance is the study of intramolecular Pummerer reactions, as highlighted by Itoh et al. (1983). This research demonstrates the significance of such reactions in synthesizing α-acetoxy sulfides, which are crucial intermediates in organic synthesis. The study provides insight into the reaction mechanisms and conditions favorable for achieving high yields of desired products, which could be relevant for compounds with similar functional groups or reaction potential (Itoh, Numata, Yoshimura, & Ōae, 1983).
Multicomponent Dicyclization
Another relevant study by Geng et al. (2019) discusses the synthesis of benzo[e][1,4]diazepin-3-ones via a formal [4 + 2+1] annulation process. This research underscores the utility of multicomponent reactions in constructing complex heterocyclic structures, potentially relevant to the synthesis and functionalization of similar compounds. Such methodologies could be applied to synthesize derivatives of the compound , with implications for developing novel pharmacophores (Geng, Wang, Huang, Zhao, Zhou, Wu, & Wu, 2019).
Photooxygenation of Sulfides
Research by Bonesi et al. (1999) on the photooxygenation of sulfides, including benzyl sulfides, provides insights into the oxidation processes that could affect similar compounds. Understanding the conditions and outcomes of such reactions is crucial for manipulating sulfide-containing compounds, potentially influencing the design and synthesis of analogs with enhanced biological or chemical properties (Bonesi, Torriani, Mella, & Albini, 1999).
Tandem Pummerer-Diels-Alder Reactions
The work by Padwa, Cochran, and Kappe (1996) on tandem Pummerer-Diels-Alder reactions further demonstrates the versatility of combining Pummerer reactions with cycloaddition processes. This approach offers a novel cascade process for preparing complex organic molecules, indicating the potential for synthesizing structurally complex derivatives of the compound of interest (Padwa, Cochran, & Kappe, 1996).
Properties
IUPAC Name |
benzyl 2-[3-methyl-7-[(3-methylphenyl)methyl]-2,6-dioxopurin-8-yl]sulfanylacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O4S/c1-15-7-6-10-17(11-15)12-27-19-20(26(2)22(30)25-21(19)29)24-23(27)32-14-18(28)31-13-16-8-4-3-5-9-16/h3-11H,12-14H2,1-2H3,(H,25,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAXMUKNQOXASLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2C3=C(N=C2SCC(=O)OCC4=CC=CC=C4)N(C(=O)NC3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.